Cas no 1021036-51-0 (N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2-(4-methylphenyl)acetamide)

• Product Name: N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2-(4-methylphenyl)acetamide
• CAS No: 1021036-51-0
• MF: C₁₅H₁₂BrN₃O₂S
• MW: 378.243680953979
• CID: 6532643
• PubChem ID: 42110890
• Update Time: 2025-06-12

N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2-(4-methylphenyl)acetamide
• 1021036-51-0
• F5093-0193
• N-(5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-2-(p-tolyl)acetamide
• AKOS024496923

• Inchi： 1S/C15H12BrN3O2S/c1-9-2-4-10(5-3-9)8-13(20)17-15-19-18-14(21-15)11-6-7-12(16)22-11/h2-7H,8H2,1H3,(H,17,19,20)
• InChI Key： JUIOKTPLZNYHQH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=NN=C(NC(CC3C=CC(C)=CC=3)=O)O2)S1

Computed Properties

• Exact Mass: 376.98336g/mol
• Monoisotopic Mass: 376.98336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 96.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2-(4-methylphenyl)acetamide

N-[5-(5-Bromothiophen-2-yl)-1,3,4-Oxadiazol-2-yl]-2-(4-Methylphenyl)acetamide (CAS No. 1021036-51-0): A Comprehensive Overview

N-[5-(5-Bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2-(4-methylphenyl)acetamide (CAS No. 1021036-51-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

The chemical structure of N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2-(4-methylphenyl)acetamide is defined by its core oxadiazole ring and the bromothiophene substituent. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. The oxadiazole ring is known for its stability and ability to form strong hydrogen bonds, which can influence the compound's solubility and bioavailability. The bromothiophene moiety adds a halogenated aromatic character, which can enhance the compound's reactivity and binding affinity to biological targets.

The molecular formula of this compound is C₁₆H₁₃BrN₃O₂S, with a molecular weight of approximately 379.25 g/mol. It is typically a white to off-white solid at room temperature and is sparingly soluble in water but more soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics are crucial for its use in various biological assays and drug delivery systems.

Synthesis Methods

The synthesis of N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2-(4-methylphenyl)acetamide involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of 5-bromothiophene-2-carboxylic acid hydrazide with 2-(4-methylphenyl)acetyl chloride in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). This reaction forms the oxadiazole ring through a condensation reaction followed by cyclization.

Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing this compound. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing side reactions. Additionally, the use of green solvents such as ionic liquids has gained traction due to their low volatility and recyclability.

Biological Activities

N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2-(4-methylphenyl)acetamide has been studied for its potential biological activities, particularly in the context of anti-inflammatory and anticancer properties. Research has shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These effects are attributed to its ability to modulate key signaling pathways involved in inflammation.

In addition to its anti-inflammatory properties, this compound has also demonstrated promising anticancer activity against various cancer cell lines. Studies have shown that it can induce apoptosis in cancer cells by targeting specific signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings suggest that N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2-(4-methylphenyl)acetamide could be a potential lead compound for the development of novel anticancer drugs.

Clinical Applications and Future Directions

The potential clinical applications of N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2-(4-methylphenyl)acetamide are currently being explored through preclinical studies and early-stage clinical trials. Initial results from these studies have been promising, with the compound showing good safety profiles and efficacy in animal models of inflammation and cancer.

However, further research is needed to fully understand the pharmacokinetics and pharmacodynamics of this compound in humans. Ongoing studies are focusing on optimizing dosing regimens, evaluating long-term safety, and identifying potential drug interactions. Additionally, efforts are being made to develop more potent analogs with improved therapeutic indices through structure-based drug design approaches.

In conclusion, N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2-(4-methylphenyl)acetamide (CAS No. 1021036-51-0) is a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure and potential therapeutic applications make it an exciting area of research in medicinal chemistry and pharmaceutical science.